Cas no 87466-79-3 (2-Propenenitrile, 2-(diethoxymethyl)-3-ethoxy-)

• Product Name: 2-Propenenitrile, 2-(diethoxymethyl)-3-ethoxy-
• CAS No: 87466-79-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 656051
• PubChem ID: 53707489
• Update Time: 2025-04-19

2-Propenenitrile, 2-(diethoxymethyl)-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-(diethoxymethyl)-3-ethoxy-
• 2-(diethoxymethyl)-3-ethoxyprop-2-enenitrile
• 87466-79-3
• DTXSID90706089

• Inchi： 1S/C10H17NO3/c1-4-12-8-9(7-11)10(13-5-2)14-6-3/h8,10H,4-6H2,1-3H3
• InChI Key： BYEOUVGYGCYXLI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)=COCC)OCC

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 51.5Ų